BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: 2,6-Dimethyl-4-
Propylpiperidine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,6-Dimethyl-4-propylpiperidine

Cat. No.: B15275625

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

The addition of a propyl chain at the C4 position of the 2,6-dimethylpiperidine scaffold
significantly alters the lipophilicity and steric volume of the molecule, making it a valuable probe
for hydrophobic pockets in ion channel research (e.g., nicotinic acetylcholine receptors) and a

chiral building block for asymmetric synthesis.

Nomenclature & Identifiers
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Parameter

Data

Systematic Name

2,6-dimethyl-4-propylpiperidine

Parent Scaffold

Piperidine (Azacyclohexane)

Parent CID
C
Molecular Formula H
N
Molecular Weight 155.28 g/mol

SMILES (Isomeric)

CCC[C@H]1CNCL1 (All-cis isomer)

Computed Physicochemical Properties

Data below are predicted values based on QSAR modeling of the 2,6-dimethylpiperidine

scaffold.

Property Value Structural Implication
Significantly more lipophilic
than the parent (LogP 1.6),

XLogP3-AA 3.4+0.2 o _ _
facilitating blood-brain barrier
(BBB) penetration.
Highly basic secondary amine;

pKa (Predicted) 10.8-11.2 exists as a cation at
physiological pH.

H-Bond Donors 1 Secondary amine (N-H).
Low PSA indicates high

Polar Surface Area 12.0 Az N
membrane permeability.

N ) Estimated at 760 mmHg based
Boiling Point ~185°C

on homolog extrapolation.
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Stereochemical Dynamics: The "Anchor" Effect

The reactivity and biological activity of 2,6-dimethyl-4-propylpiperidine are dictated by its
conformational isomerism. The molecule exists primarily in a chair conformation.[1]

Conformational Analysis

To minimize 1,3-diaxial interactions, the substituents on the piperidine ring preferentially adopt
equatorial positions.

e 2,6-Positions: The two methyl groups create a "steric gate" at the nitrogen. The cis-2,6
isomer (equatorial-equatorial) is thermodynamically more stable than the trans isomer
(equatorial-axial) by approximately 2.8 kcal/mol.

e 4-Position: The propyl group acts as a "conformational anchor.” In the all-cis isomer (2,6-cis-
4-cis), the propyl group is also equatorial, locking the ring into a rigid chair structure.

Thermodynamic Stability
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Figure 1: Conformational equilibrium. The all-equatorial ‘cis' form is favored due to lack of 1,3-
diaxial strain.

Synthetic Protocol: The Modified Hantzsch Pathway

Since 2,6-dimethyl-4-propylpiperidine is not a common catalog item, it is synthesized via the
Hantzsch Pyridine Synthesis followed by catalytic hydrogenation. This protocol ensures control
over the substitution pattern.

Reaction Scheme

o Condensation: Butyraldehyde + Ethyl Acetoacetate + Ammonia
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1,4-Dihydropyridine.
e Oxidation: Dihydropyridine

Pyridine (Aromatization).
o Decarboxylation: Removal of ester groups (via hydrolysis/heat).
e Reduction: Pyridine

Piperidine (Stereoselective hydrogenation).

Detailed Methodology
Step 1: Precursor Assembly (4-Propyl-2,6-Lutidine)
o Reagents: Butyraldehyde (1.0 eq), Ethyl Acetoacetate (2.0 eq), Ammonium Acetate (1.2 eq).

¢ Solvent: Ethanol (Reflux).[2]

» Procedure:
o Reflux reagents in ethanol for 4 hours to form the 1,4-dihydropyridine intermediate.
o Treat with HNO

(or DDQ) to aromatize the ring to the pyridine diester.

o Hydrolyze esters with KOH, then decarboxylate by heating with CaO to yield 2,6-dimethyl-
4-propylpyridine.

Step 2: Catalytic Hydrogenation (Stereoselective)

This step determines the cis/trans ratio. Using Platinum (IV) oxide (Adams' catalyst) in acidic
media favors the cis isomer.

o Reagents: 2,6-dimethyl-4-propylpyridine, H

gas (50 psi), PtO

(5 mol%), Glacial Acetic Acid.
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¢ Protocol:

o

Dissolve the pyridine precursor in glacial acetic acid.
o Add PtO

catalyst under inert atmosphere (N

)-

o Pressurize with H
to 50 psi in a Parr shaker.

o Agitate at room temperature for 12 hours.

o Workup: Filter catalyst through Celite. Basify filtrate with NaOH (pH > 12) to liberate the
free amine. Extract with dichloromethane.
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Figure 2: Synthetic workflow from acyclic precursors to the saturated heterocycle.

Biological & Pharmacological Context[2][8]

The 2,6-dimethyl-4-propylpiperidine scaffold shares structural homology with Solenopsins
(fire ant alkaloids) and local anesthetics like Mepivacaine (which contains a 2,6-dimethylphenyl
moiety).

Mechanism of Action (Hypothetical)

Based on SAR data of analogous 2,6-disubstituted piperidines:
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 Nicotinic Acetylcholine Receptors (NAChR): The alkyl side chain (propyl) allows the molecule
to act as a non-competitive antagonist by lodging into the hydrophobic ion channel pore,
blocking ion flux.

» Antimicrobial Activity: The lipophilic tail (propyl) disrupts bacterial cell membranes, a
mechanism observed in Solenopsin analogs.

Safety & Handling (GHS Classification)

Based on the parent compound 2,6-Dimethylpiperidine.
» Signal Word:DANGER

e H314: Causes severe skin burns and eye damage.

o H226: Flammable liquid and vapor.

o P-Codes: P280 (Wear protective gloves/eye protection), P305+P351+P338 (IF IN EYES:
Rinse cautiously).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15275625/docs#technical-monograph-2-6-dimethyl-
4-propylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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